Cas no 1219610-03-3 (rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid)
1219610-03-3 structure
rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid
1219610-03-3
C12H10Br4O4
537.821401119232
5688197
rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid Properties
Names and Identifiers
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- rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid
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- OESNRQMEWFLQNP-ZYUZMQFOSA-N
- 1S/C12H10Br4O4/c13-7(9(15)11(17)18)5-1-2-6(4-3-5)8(14)10(16)12(19)20/h1-4,7-10H,(H,17,18)(H,19,20)/t7-,8-,9-,10-/m1/s1
- [C@H](C1C=CC(=CC=1)[C@@H](Br)[C@@H](Br)C(=O)O)(Br)[C@@H](Br)C(=O)O
Experimental Properties
- 495.3±45.0 °C(Predicted)
- 1.85±0.13(Predicted)
- 2.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid Related Literature
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Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
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Lei Wang,Yingwei Zhang,Xuping Sun Analyst, 2011,136, 891-893
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Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
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Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
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6. Front cover
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Zhimin Li,Takuma Kamon,David A. Personett,Thomas Caulfield,John A. Copland,Takehiko Yoshimitsu,Han W. Tun Med. Chem. Commun., 2012,3, 233-237
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8. Back cover
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Hong Wu,Shaoyun Guo,Yuzhong Wang RSC Adv., 2015,5, 99812-99819
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10. Contents pages
1219610-03-3 (rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid) Related Products
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